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Abstract

N-(4-Carboxycyclohexylmethyl)maleimide is a bifunctional crosslinking reagent that contains
both a maleimide group and a carboxyl group. This technical guide provides a detailed
description of its chemical structure, physicochemical properties, and a visual representation of
its molecular architecture. The information presented herein is intended to support researchers
in the fields of bioconjugation, drug delivery, and diagnostics.

Chemical Identity and Properties

N-(4-Carboxycyclohexylmethyl)maleimide is characterized by a central cyclohexyl ring,
which imparts a rigid and defined spatial orientation to the two reactive groups. The maleimide
moiety is a thiol-reactive group, enabling covalent bond formation with sulfhydryl groups on
proteins and peptides. The terminal carboxyl group can be activated for conjugation to primary
amines. The properties of this compound are summarized in the table below.
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Property Value

4-(((2,5-dioxo-2,5-dihydro-1H-pyrrol-1-

UPAC Name yl)methyl)cyclohexane-1-carboxylic acid
Molecular Formula C12H15N0O4

Molecular Weight 237.25 g/mol

CAS Number 1346603-31-0

Canonical SMILES O=C(0)C1CCC(CN2C(=0)C=CC2=0)CC1
InChl Key YWXYXGYZIBPYQY-UHFFFAOYSA-N

Molecular Structure

The chemical structure of N-(4-Carboxycyclohexylmethyl)maleimide is composed of three
key functional components:

o Maleimide Group: A five-membered ring containing two carbonyl groups adjacent to a
carbon-carbon double bond. This group is highly reactive towards thiols (sulfhydryl groups)
via a Michael addition reaction, forming a stable thioether bond.

o Cyclohexyl Ring: A saturated six-carbon ring that acts as a rigid spacer between the
maleimide and carboxyl groups. The methylene bridge connecting the ring to the maleimide
nitrogen provides some rotational freedom.

o Carboxyl Group: A carboxylic acid functional group (-COOH) that can be activated to react
with primary amines, forming a stable amide bond.

The spatial arrangement of these groups is critical for its utility as a crosslinking agent, allowing
for the controlled conjugation of different biomolecules.
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Caption: 2D representation of N-(4-Carboxycyclohexylmethyl)maleimide structure.

Logical Relationship of Functional Moieties

The utility of N-(4-Carboxycyclohexylmethyl)maleimide in bioconjugation stems from the
distinct reactivity of its two terminal functional groups, separated by a non-reactive spacer. This
logical arrangement allows for a two-step conjugation strategy.
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Caption: Logical workflow for a two-step conjugation using the reagent.

Disclaimer: This document is intended for informational purposes only. Researchers should
consult relevant safety data sheets (SDS) and established laboratory protocols before handling
this chemical compound.

« To cite this document: BenchChem. [N-(4-Carboxycyclohexylmethyl)maleimide: A
Comprehensive Structural Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554916#what-is-the-structure-of-n-4-
carboxycyclohexylmethyl-maleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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